molecular formula C5H12ClO2PS B8479588 O-Ethyl S-propyl chlorothiophosphate CAS No. 7651-98-1

O-Ethyl S-propyl chlorothiophosphate

Cat. No. B8479588
CAS RN: 7651-98-1
M. Wt: 202.64 g/mol
InChI Key: SGPBCSBJSUYISS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O-Ethyl S-propyl chlorothiophosphate is a useful research compound. Its molecular formula is C5H12ClO2PS and its molecular weight is 202.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality O-Ethyl S-propyl chlorothiophosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about O-Ethyl S-propyl chlorothiophosphate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7651-98-1

Product Name

O-Ethyl S-propyl chlorothiophosphate

Molecular Formula

C5H12ClO2PS

Molecular Weight

202.64 g/mol

IUPAC Name

1-[chloro(ethoxy)phosphoryl]sulfanylpropane

InChI

InChI=1S/C5H12ClO2PS/c1-3-5-10-9(6,7)8-4-2/h3-5H2,1-2H3

InChI Key

SGPBCSBJSUYISS-UHFFFAOYSA-N

Canonical SMILES

CCCSP(=O)(OCC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

S-Propyl dichlorothiophosphate (3.1 grams; 0.016 mole) was charged into a 300 ml glass reaction flask equipped with a mechanical stirrer. Methylene chloride (80 ml) was added and the solution was cooled to a temperature of -10° C. A solution of ethanol (0.737 grams; 0.016 mole) and triethylamine (1.62 grams; 0.016 mole) was then added dropwise with stirring while maintaining the temperature of the reaction mixture at about -5° C. After the addition was completed the reaction mixture was allowed to warm to room temperature and stirring was continued for a period of two hours to yield the desired product O-ethyl S-propyl chlorothiophosphate in solution.
Quantity
3.1 g
Type
reactant
Reaction Step One
[Compound]
Name
glass
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
0.737 g
Type
reactant
Reaction Step Two
Quantity
1.62 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Three

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